Cas no 391870-63-6 (D-Isovaline,4-hydroxy-N-methyl- (9CI))

• Product Name: D-Isovaline,4-hydroxy-N-methyl- (9CI)
• CAS No: 391870-63-6
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 299216
• Update Time: 2024-01-27

D-Isovaline,4-hydroxy-N-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Isovaline,4-hydroxy-N-methyl- (9CI)
• D-Isovaline, 4-hydroxy-N-methyl- (9CI)

• Inchi： 1S/C6H13NO3/c1-6(7-2,3-4-8)5(9)10/h7-8H,3-4H2,1-2H3,(H,9,10)/t6-/m0/s1
• InChI Key： LQRFPYCOOMSSCM-LURJTMIESA-N
• SMILES： C(O)(=O)[C@@](CCO)(C)NC

Computed Properties

• Exact Mass: 147.09
• Monoisotopic Mass: 147.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2